(3-Methylphenyl)-furan-2,5-dione

• Molecular Formula: C11H8O3
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 3-(3-methylphenyl)furan-2,5-dione
• InChI: InChI=1S/C11H8O3/c1-7-3-2-4-8(5-7)9-6-10(12)14-11(9)13/h2-6H,1H3
• InChI Key: APHAFWNYXZQPTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=O)OC2=O

Description

(3-Methylphenyl)-furan-2,5-dione is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of potassium 3-cyano-3-(3-methylphenyl)-acrylate (0.69 g, 3 mmol), in 88% formic acid (14 ml) containing concentrated sulphuric acid (2 ml) was stirred at reflux and monitored by LC-MS until the starting material was consumed. The reaction mixture was cooled to room temperature and poured into ice/water. The resulting precipitate was recovered by filtration, washed with water (15 ml), heptane (15 ml) and air dried.